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Compound of Interest

Compound Name: Ethyl 3,5-dinitrobenzoate

Cat. No.: B1581897 Get Quote

An In-depth Technical Guide to Ethyl 3,5-dinitrobenzoate

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a comprehensive overview of Ethyl
3,5-dinitrobenzoate, a compound frequently used in the derivatization of alcohols.

Nomenclature and Identification
Ethyl 3,5-dinitrobenzoate is an organic compound with the chemical formula C9H8N2O6.[1]

[2] It is systematically named as the ethyl ester of 3,5-dinitrobenzoic acid. For unambiguous

identification in chemical literature and databases, the following identifiers are used:

CAS Number: 618-71-3[1][2]

IUPAC Name: ethyl 3,5-dinitrobenzoate[3]

Synonyms: 3,5-Dinitrobenzoic acid ethyl ester, Benzoic acid, 3,5-dinitro-, ethyl ester.[2][4]

Molecular Formula: C9H8N2O6[1][5][6]

Linear Formula: (O2N)2C6H3CO2C2H5

InChIKey: IBQREHJPMPCXQA-UHFFFAOYSA-N[2][3]

Physicochemical Properties
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The key quantitative data for Ethyl 3,5-dinitrobenzoate are summarized in the table below for

easy reference and comparison.

Property Value Unit Source

Molecular Weight 240.17 g/mol [1][6]

Melting Point 92 - 95 °C [4][7][8][9]

Boiling Point 367.1 - 382.88 °C [8][9]

Density 1.295 - 1.433 g/cm³ [8][9]

Flash Point 171.8 °C [9]

Water Solubility

(log10WS)
-3.43 mol/L [10]

Octanol/Water

Partition Coefficient

(logPoct/wat)

1.680 [10]

Experimental Protocols
Synthesis of Ethyl 3,5-dinitrobenzoate
A conventional method for the preparation of Ethyl 3,5-dinitrobenzoate involves a two-step

process starting from 3,5-dinitrobenzoic acid.[7][11]

Step 1: Synthesis of 3,5-Dinitrobenzoyl Chloride

In a dry reaction vessel, gently warm a mixture of 5 g of 3,5-dinitrobenzoic acid and 5 g of

phosphorus pentachloride.[7]

Allow the mixture to cool.

Separate the resulting solid 3,5-dinitrobenzoyl chloride from the phosphorus oxychloride by

pressing on a porous plate.[7]

Step 2: Esterification
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Treat the crude 3,5-dinitrobenzoyl chloride with 5 ml of ethyl alcohol.[7]

Heat the mixture under reflux at approximately 80°C for 10 minutes.[7]

The final product is crystallized from 60% alcohol to yield Ethyl 3,5-dinitrobenzoate with a

melting point of 92°C.[7]

An alternative, greener synthesis approach involves the direct reaction of 3,5-dinitrobenzoic

acid with the alcohol under microwave-assisted conditions in the presence of a few drops of

concentrated sulfuric acid.[11] This method avoids the use of hazardous reagents like

phosphorus pentachloride or thionyl chloride.[11]

Logical Relationships and Workflows
Conventional Synthesis Workflow
The following diagram illustrates the workflow for the conventional synthesis of Ethyl 3,5-
dinitrobenzoate.
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Caption: Conventional synthesis of Ethyl 3,5-dinitrobenzoate.

Application in Alcohol Derivatization
Ethyl 3,5-dinitrobenzoate is primarily used as a derivatizing agent for alcohols. The reaction

of an unknown alcohol with 3,5-dinitrobenzoyl chloride (often prepared in situ from 3,5-

dinitrobenzoic acid) yields a solid ester derivative with a sharp melting point, which can be used

for identification.
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Caption: Workflow for alcohol identification via derivatization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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